Cas no 53439-96-6 (Isopropyl (2S)-hydroxy(phenyl)acetate)

Isopropyl (2S)-hydroxy(phenyl)acetate structure
53439-96-6 structure
Product Name:Isopropyl (2S)-hydroxy(phenyl)acetate
CAS No:53439-96-6
MF:C11H14O3
MW:194.227063655853
CID:4740401
Update Time:2020-10-10

Isopropyl (2S)-hydroxy(phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Isopropyl (2S)-hydroxy(phenyl)acetate
    • Inchi: 1S/C11H14O3/c1-8(2)14-11(13)10(12)9-6-4-3-5-7-9/h3-8,10,12H,1-2H3/t10-/m0/s1
    • InChI Key: SCJJMBMUZTUIJU-JTQLQIEISA-N
    • SMILES: CC(OC([C@H](C1C=CC=CC=1)O)=O)C

Isopropyl (2S)-hydroxy(phenyl)acetate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Dibutylmagnesium ,  Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin, 4-hydroxy-2,6-di-9-phenanthrenyl… Solvents: Mesitylene ,  Toluene ;  10 min, rt
1.2 Reagents: Catecholborane ;  24 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Enantio- and chemoselective Bronsted-acid/Mg(nBu)2 catalysed reduction of α-keto esters with catecholborane
Enders, Dieter; Stoeckel, Bianca A.; Rembiak, Andreas, Chemical Communications (Cambridge, 2014, 50(34), 4489-4491

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Water ;  17 h, pH 8, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4
Reference
Synthesis of chiral α-aryl-α-hydroxyacetic acids: substituent effects in pig liver acetone powder (PLAP) induced enantioselective hydrolysis
Basavaiah, Deevi; Krishna, Peddinti Rama, Tetrahedron, 1995, 51(8), 2403-16

Isopropyl (2S)-hydroxy(phenyl)acetate Raw materials

Isopropyl (2S)-hydroxy(phenyl)acetate Preparation Products

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